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Compound of Interest

Compound Name: HO-PEG14-OH

Cat. No.: B7824329

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of HO-PEG14-OH, also known as tetradecaethylene glycol. This information is
critical for researchers and professionals in drug development and various scientific fields who
utilize polyethylene glycols (PEGS) in their work. Due to the limited availability of specific
experimental data for HO-PEG14-OH, this guide presents data for the closely related and well-
characterized tetraethylene glycol (HO-PEG4-OH) to provide reasonable estimations. The
properties of polyethylene glycols exhibit predictable trends with changes in molecular weight.

Core Chemical and Physical Properties

HO-PEG14-OH is a hydrophilic polymer composed of 14 repeating ethylene glycol units,
terminating with hydroxyl groups at both ends.[1][2] Its structure imparts water solubility and
biocompatibility, making it a valuable component in various biomedical applications.[1][3]

Table 1: General Properties of HO-PEG14-OH
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Property

Value

Source

Synonyms

Tetradecaethylene glycol,
PEG14,

3,6,9,12,15,18,21,24,27,30,33,

36,39-
Tridecaoxahentetracontane-
1,41-diol

[1](2]

CAS Number

1189112-05-7

[1](2]

Molecular Formula

C28H58015

[1]14]

Molecular Weight

634.751 g/mol

[1]14]

Purity

=295%

[1]

Estimated Physicochemical Properties

The following tables summarize the key physicochemical properties of tetraethylene glycol,
which can be used to estimate the properties of HO-PEG14-OH. As the chain length of the

PEG increases, properties such as boiling point, viscosity, and density are expected to

increase, while vapor pressure will decrease.

Table 2: Estimated Thermodynamic Properties

Value (for Tetraethylene

Property Glycol) Source
Boiling Point 314 - 328 °C [1][5]
Melting Point -410-9.4 °C [5][6]
Flash Point 202 - 204 °C [51[6]
Autoignition Temperature 340 - 358 °C [5][6]

Vapor Pressure

<0.01 mmHg at 20 °C

[2](6]

Table 3: Estimated Physical and Chemical Properties
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Value (for Tetraethylene

Property . ) Source
yco
) 1.120 - 1.126 g/cm? at 20-25
Density o [1][5][6]
Viscosity 58.3-61.9 mPa:s at 20 °C [61[7]
8.0 -9.0 (500 g/L in H20 at 20
pH [51[8]

OC)

Solubility in Water Completely miscible

[6]1°]

Table 4: Solubility of Tetraethylene Glycol in Various Solvents at 25°C

Solvent Solubility Source
Acetone Completely Soluble 9]
Benzene Completely Soluble [9]
Methanol Completely Soluble [9]
Ethanol Completely Soluble 9]
Toluene Completely Soluble [4]

Carbon Tetrachloride 62.0 g/ 100 mL

[9]

Diethyl Ether Immiscible

[4]

Lard Oil Slightly Soluble [9]
Linseed Qil Slightly Soluble 9]
Paraffin Oil Slightly Soluble [9]

Experimental Protocols

Detailed experimental protocols for the characterization of HO-PEG14-OH are not readily

available. However, standardized methods for determining the properties of polyethylene

glycols can be adapted.
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Determination of Molecular Weight

The molecular weight of polyethylene glycols can be determined using techniques such as
size-exclusion chromatography (SEC) or gel permeation chromatography (GPC).[10] A more
novel approach involves competitive adsorption between the PEG sample and a labeled
protein to nanoparticles, which can be measured using time-resolved luminescence resonance
energy transfer (TR-LRET) or luminescence quenching.[11]

Viscosity Measurement

The viscosity of liquid PEGs can be determined using a capillary viscometer, such as an
Ubbelohde viscometer. The measurement is typically performed in a temperature-controlled
water bath to ensure accuracy.[12][13]

pH Determination

The pH of a PEG solution is measured potentiometrically. A solution of the PEG in carbon
dioxide-free water is prepared, and a saturated potassium chloride solution is added before
measurement with a calibrated pH meter.[12]

Applications in Drug Development and Research

HO-PEG14-OH and other polyethylene glycols are widely used in medical research, drug
release, nanotechnology, and cell culture.[1] They serve as linkers in the synthesis of ligands,
supports for polypeptide synthesis, and components of graft polymers and functional coatings.
[1] One notable application is in the process of PEGylation, where PEG chains are attached to
therapeutic proteins or nanoparticles.[14][15]

The PEGylation Process

PEGylation is a critical strategy in drug delivery to:

» Enhance Solubility and Stability: The hydrophilic PEG chain can increase the solubility and
stability of hydrophobic drugs.[15][16]

e Prolong Circulation Time: By increasing the hydrodynamic volume of the drug, PEGylation
can reduce renal clearance and shield it from the mononuclear phagocyte system, thus
extending its half-life in the bloodstream.[14][16]
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o Enable Targeted Delivery: The terminal hydroxyl groups of PEGs like HO-PEG14-OH can be
functionalized to attach targeting ligands, directing the drug carrier to specific cells or tissues.
[16]

Below is a generalized workflow for the PEGylation of a therapeutic protein.

Preparation

Activated - — -
HO-PEG14-OH Reaction Purification Analysis
Covalent Purification Characterization PEGylated
Conjugation (e.g., Chromatography) (e.g., SDS-PAGE, HPLC) Protein

Click to download full resolution via product page
Caption: A generalized workflow for the PEGylation of a therapeutic protein.

This guide provides a foundational understanding of the chemical properties and applications
of HO-PEG14-OH for professionals in the scientific and drug development fields. The provided
data and protocols, while based on a related compound, offer valuable insights for the
handling, formulation, and application of this specific polyethylene glycol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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